Cas no 4469-83-4 (2-Furanpropanol, α-ethyltetrahydro-)

4469-83-4 structure
Product name:2-Furanpropanol, α-ethyltetrahydro-
2-Furanpropanol, α-ethyltetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 2-Furanpropanol, α-ethyltetrahydro-
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- Inchi: 1S/C9H18O2/c1-2-8(10)5-6-9-4-3-7-11-9/h8-10H,2-7H2,1H3
- InChI Key: JYAGAHANMSZLOE-UHFFFAOYSA-N
- SMILES: CCC(O)CCC1OCCC1
Computed Properties
- Exact Mass: 158.130679813g/mol
- Monoisotopic Mass: 158.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- XLogP3: 1.6
2-Furanpropanol, α-ethyltetrahydro- Related Literature
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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